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Compound of Interest

Compound Name: Monooctyl phthalate-d4

Cat. No.: B15557701 Get Quote

Monooctyl Phthalate-d4: A Technical Guide for
Researchers
For researchers, scientists, and drug development professionals, this in-depth guide provides a

comprehensive overview of Monooctyl phthalate-d4, including its commercial availability, key

technical data, and detailed experimental protocols for its application as an internal standard in

analytical testing.

Commercial Availability and Suppliers
Monooctyl phthalate-d4 is readily available from several reputable chemical suppliers that

specialize in analytical standards and isotopically labeled compounds. The primary use of this

compound is as an internal standard for the quantitative analysis of monooctyl phthalate in

various matrices using techniques such as gas chromatography-mass spectrometry (GC-MS)

and liquid chromatography-mass spectrometry (LC-MS). Below is a summary of key suppliers

and their offerings.
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Supplier Website
Available
Quantities

Purity

LGC Standards --INVALID-LINK-- 5 mg, 50 mg >95% (HPLC)

MedChemExpress --INVALID-LINK-- 1 mg Not specified

Pharmaffiliates --INVALID-LINK-- Inquire for details High purity

Santa Cruz

Biotechnology
--INVALID-LINK-- Inquire for details Not specified

CDN Isotopes --INVALID-LINK-- 0.1 g, 0.25 g 98%

Biomall --INVALID-LINK-- 5 mg Not specified

CP Lab Safety --INVALID-LINK-- 5 mg Not specified

Simson Pharma

Limited
--INVALID-LINK-- Inquire for details High quality with CoA

Technical Data
Monooctyl phthalate-d4 is a deuterated analog of monooctyl phthalate, with four deuterium

atoms incorporated into the benzene ring. This isotopic labeling makes it an ideal internal

standard, as it co-elutes with the unlabeled analyte but is distinguishable by its higher mass in

a mass spectrometer.
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Property Value

Chemical Name Monooctyl phthalate-d4

Synonyms
Mono-n-octyl phthalate-d4, Phthalic Acid

Monooctyl Ester-d4

CAS Number 1398065-74-1[1][2][3][4][5][6]

Molecular Formula C₁₆H₁₈D₄O₄[2][4][5][6]

Molecular Weight 282.37 g/mol [2][3][4][5][6]

Isotopic Purity Typically ≥98 atom % D

Storage Temperature +4°C or -20°C, depending on the supplier[2][7]

Physical Form Typically supplied as a neat solid or in solution

Experimental Protocols: Use as an Internal Standard
The primary application of Monooctyl phthalate-d4 is as an internal standard in isotope

dilution mass spectrometry (IDMS) for the accurate quantification of monooctyl phthalate. The

general workflow involves adding a known amount of the deuterated standard to a sample,

followed by extraction, chromatographic separation, and mass spectrometric detection.

General Workflow for Phthalate Analysis using a
Deuterated Internal Standard
The following diagram illustrates the typical workflow for the analysis of phthalates in a sample

matrix using a deuterated internal standard like Monooctyl phthalate-d4.
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Caption: General workflow for quantitative analysis using an internal standard.
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Detailed Experimental Methodology (Example for LC-
MS/MS)
This protocol is a generalized procedure for the analysis of monooctyl phthalate in a liquid

sample (e.g., beverage) using Monooctyl phthalate-d4 as an internal standard.

1. Materials and Reagents:

Monooctyl phthalate-d4 (Internal Standard)

Monooctyl phthalate (Analytical Standard)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic acid (or other suitable mobile phase modifier)

Sample vials

Volumetric flasks and pipettes

Solid-phase extraction (SPE) cartridges (if required for sample cleanup)

2. Preparation of Standard Solutions:

Internal Standard Stock Solution (ISSS): Accurately weigh a known amount of Monooctyl
phthalate-d4 and dissolve it in methanol to prepare a stock solution of a specific

concentration (e.g., 100 µg/mL).

Calibration Standard Stock Solution: Prepare a stock solution of unlabeled monooctyl

phthalate in methanol (e.g., 100 µg/mL).

Working Standard Solutions: Prepare a series of calibration standards by diluting the

calibration standard stock solution with a suitable solvent (e.g., methanol/water). Each
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calibration standard should be spiked with a constant, known concentration of the internal

standard from the ISSS.

3. Sample Preparation:

Accurately measure a known volume or weight of the sample.

Spike the sample with a known amount of the Monooctyl phthalate-d4 internal standard

solution.

Liquid-Liquid Extraction (LLE):

Add an appropriate organic solvent (e.g., hexane, dichloromethane).

Vortex or shake vigorously to ensure thorough mixing.

Centrifuge to separate the layers.

Collect the organic layer.

Evaporate the solvent under a gentle stream of nitrogen and reconstitute the residue in a

known volume of the initial mobile phase.

Solid-Phase Extraction (SPE):

Condition the SPE cartridge with an appropriate solvent.

Load the spiked sample onto the cartridge.

Wash the cartridge to remove interferences.

Elute the analyte and internal standard with a suitable elution solvent.

Evaporate the eluate and reconstitute as described for LLE.

4. LC-MS/MS Analysis:

Liquid Chromatography (LC) Conditions:
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Column: A suitable C18 reversed-phase column.

Mobile Phase: A gradient of water and acetonitrile (both often containing a small amount of

formic acid, e.g., 0.1%). The gradient should be optimized to achieve good separation of

the analyte from matrix components.

Flow Rate: A typical flow rate for a standard analytical column is 0.2-0.5 mL/min.

Injection Volume: 5-20 µL.

Mass Spectrometry (MS) Conditions:

Ionization Mode: Electrospray ionization (ESI), typically in negative mode for phthalate

monoesters.

Detection Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

MRM Transitions:

Monooctyl phthalate: Determine the precursor ion (e.g., [M-H]⁻) and a suitable product

ion.

Monooctyl phthalate-d4: Determine the corresponding precursor and product ions,

which will be 4 mass units higher than the unlabeled compound.

5. Quantification:

A calibration curve is constructed by plotting the ratio of the peak area of the analyte to the

peak area of the internal standard against the concentration of the analyte in the calibration

standards.

The concentration of monooctyl phthalate in the unknown sample is then determined from

this calibration curve using the measured peak area ratio of the analyte and the internal

standard in the sample.

Signaling Pathways and Logical Relationships
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While Monooctyl phthalate-d4 itself is not involved in biological signaling pathways, its

unlabeled counterpart, monooctyl phthalate, is a metabolite of the plasticizer di(n-octyl)

phthalate (DNOP). Phthalates are known endocrine-disrupting chemicals, and their metabolites

can interfere with various biological processes. The use of Monooctyl phthalate-d4 is crucial

for accurately measuring the levels of monooctyl phthalate in biological samples to assess

exposure and potential health risks.

The logical relationship in its application is that of an analytical tool to enable precise

quantification, which in turn allows for the investigation of the biological effects of the parent

compound.
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Caption: Role of Monooctyl phthalate-d4 in research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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